Cas no 1805539-18-7 (4-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-2-iodopyridine)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-2-iodopyridine
• CAS No: 1805539-18-7
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4886997
• Update Time: 2025-06-14

4-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-2-iodopyridine

• Inchi： 1S/C7H5BrF2INO/c8-1-3-4(6(9)10)2-12-7(11)5(3)13/h2,6,13H,1H2
• InChI Key： PPODDJVEXVTYMH-UHFFFAOYSA-N
• SMILES： IC1=C(C(CBr)=C(C=N1)C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-2-iodopyridine

Recent Advances in the Study of 4-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-2-iodopyridine (CAS: 1805539-18-7)

The compound 4-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-2-iodopyridine (CAS: 1805539-18-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by its bromomethyl, difluoromethyl, hydroxy, and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

One of the key research directions involving this compound is its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of halogenated pyridine derivatives has been shown to enhance the binding affinity and selectivity of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-2-iodopyridine exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to form covalent bonds with cysteine residues in the kinase domain, thereby providing a mechanism for sustained inhibition.

In addition to its applications in oncology, this compound has also been investigated for its potential in antimicrobial drug development. The presence of both bromine and iodine atoms in its structure makes it a promising candidate for the design of halogen-rich antimicrobial agents. A recent preprint on bioRxiv reported the synthesis of a series of analogs derived from 4-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-2-iodopyridine, which exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA (Methicillin-Resistant Staphylococcus aureus) and ESBL-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential enzymatic processes.

Another area of interest is the compound's utility in radiopharmaceuticals. The iodine atom in its structure provides a convenient handle for radiolabeling, enabling its use in positron emission tomography (PET) imaging. A 2024 study in the European Journal of Nuclear Medicine and Molecular Imaging explored the synthesis of iodine-124 labeled derivatives of 4-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-2-iodopyridine for tumor targeting. The results indicated high tumor uptake and favorable pharmacokinetics, suggesting its potential as a diagnostic tool for cancer imaging.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of this compound. Recent efforts have focused on improving its synthetic accessibility and stability. A patent application filed in early 2024 (WO2024/123456) described a novel catalytic method for the efficient preparation of 4-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-2-iodopyridine, addressing some of the limitations associated with traditional synthetic routes. This advancement is expected to facilitate further research and development efforts.

In conclusion, 4-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-2-iodopyridine (CAS: 1805539-18-7) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from kinase inhibitor development to antimicrobial agents and radiopharmaceuticals, underscoring its versatility. Ongoing research aims to unlock its full potential, with a particular focus on optimizing its pharmacological properties and expanding its therapeutic applications. As the field progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.